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Compound of Interest

Compound Name: 1,3-Dichloro-2-butene

Cat. No.: B238901 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of hazardous chemicals like 1,3-Dichloro-2-butene are paramount for ensuring

laboratory safety and environmental protection. This guide provides immediate, essential safety

and logistical information for the correct disposal of 1,3-Dichloro-2-butene.

1. Immediate Safety Precautions and Hazard Profile

1,3-Dichloro-2-butene is a flammable, corrosive, and toxic chemical that requires careful

handling.[1][2][3] It can cause severe skin burns and eye damage, and is toxic if swallowed or

inhaled.[1][2] The vapor can form explosive mixtures with air and may cause respiratory

irritation.[1][4] It is also toxic to aquatic life with long-lasting effects.[2][3]
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Hazard Classification Description

Flammability

Flammable liquid and vapor.[1][2][3] Flash point

is 27°C.[2] Above this temperature, explosive

vapor/air mixtures may form.[2][4]

Toxicity
Toxic if swallowed or inhaled.[1][2][3] Harmful in

contact with skin.[1]

Corrosivity
Causes severe skin burns and eye damage.[1]

[2]

Environmental Hazard

Toxic to aquatic organisms; may cause long-

term adverse effects in the aquatic environment.

[2] It is strongly advised not to let the chemical

enter the environment.[2]

2. Personal Protective Equipment (PPE)

Before handling 1,3-Dichloro-2-butene, ensure the following personal protective equipment is

worn:

Eye/Face Protection: Wear a face shield or eye protection in combination with breathing

protection.[2]

Skin Protection: Wear protective gloves and chemical-resistant clothing to prevent skin

contact.[1][2]

Respiratory Protection: Use ventilation, local exhaust, or breathing protection.[2] In case of

insufficient ventilation, wear a self-contained breathing apparatus.[2][4]

3. Spill and Leak Management

In the event of a spill or leak, follow these procedures immediately:

Evacuate and Ventilate: Remove all sources of ignition (no open flames, sparks, or

smoking).[1][2] Ensure the area is well-ventilated.[1]

Containment: Collect leaking liquid in sealable containers.[2][4]
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Absorption: Absorb the remaining liquid with sand, diatomite, acid binders, universal binders,

or sawdust.[2][5]

Collection: Use spark-proof and non-sparking tools to collect the absorbed material.[1]

Containerization: Place the contaminated material into a suitable, closed, and properly

labeled container for disposal.[1][2]

Decontamination: Wash the spill area thoroughly.

4. Proper Disposal Procedures

1,3-Dichloro-2-butene is considered a hazardous waste and must be disposed of accordingly.

[1]

Waste Classification: This chemical is classified as a hazardous waste. Consult local,

regional, and national hazardous waste regulations for complete and accurate classification.

[1]

Containerization: Store waste 1,3-Dichloro-2-butene in a suitable, closed, and clearly

labeled container.[1][2] Keep the container tightly closed in a dry, cool, and well-ventilated

place, away from heat, sparks, and open flames.[1][3]

Incompatible Materials: Store separately from strong oxidizing agents and strong bases.[1]

Disposal Facility: Dispose of the contents and container at an approved waste disposal plant.

[1] Do not dispose of it with household garbage or allow it to enter the sewage system.[5]

5. Disposal Workflow

The following diagram illustrates the step-by-step process for the safe disposal of 1,3-
Dichloro-2-butene.
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Figure 1. 1,3-Dichloro-2-butene Disposal Workflow
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Caption: Disposal workflow for 1,3-Dichloro-2-butene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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